Cas no 13651-55-3 (1-(Chloromethyl)-2,3-dimethylbenzene)

1-(Chloromethyl)-2,3-dimethylbenzene is a chlorinated aromatic compound featuring a chloromethyl group attached to a dimethyl-substituted benzene ring. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-donating methyl groups and an electrophilic chloromethyl moiety enhances its versatility in substitution and coupling reactions. Its stability under standard storage conditions ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its reactivity, requiring appropriate safety measures during use. Its well-defined molecular structure allows for precise incorporation into complex organic frameworks.
1-(Chloromethyl)-2,3-dimethylbenzene structure
13651-55-3 structure
Product Name:1-(Chloromethyl)-2,3-dimethylbenzene
CAS No:13651-55-3
MF:C9H11Cl
MW:154.636641740799
CID:139427
PubChem ID:347037
Update Time:2025-05-28

1-(Chloromethyl)-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Chloromethyl)-2,3-dimethylbenzene
    • 2,3-DIMETHYLBENZYL CHLORIDE
    • Benzene,1-(chloromethyl)-2,3-dimethyl-
    • 2,3-dimethoxybenzoylchloride
    • 2,3-dimethyl-benzyl chloride
    • 2,3-Dimethylbenzylchlorid
    • 2,3-Dimethyl-benzylchlorid
    • chloromethyl dimethyl benzene
    • NSC 405480
    • Inchi： 1S/C9H11Cl/c1-7-4-3-5-9(6-10)8(7)2/h3-5H,6H2,1-2H3
    • InChI Key： CHMJJIHXWABUHA-UHFFFAOYSA-N
    • SMILES： ClCC1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 154.05503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3

Experimental Properties

  • Density: 1.033
  • Boiling Point: 227 ºC
  • Flash Point: 89 ºC
  • PSA: 0
  • LogP: 3.04220

1-(Chloromethyl)-2,3-dimethylbenzene Security Information

  • Hazardous Material transportation number：UN 1760
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III

1-(Chloromethyl)-2,3-dimethylbenzene Pricemore >>

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1-(Chloromethyl)-2,3-dimethylbenzene Suppliers

Amadis Chemical Company Limited
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(CAS:13651-55-3)1-(Chloromethyl)-2,3-dimethylbenzene
Order Number:A24194
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):313.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13651-55-3)1-(Chloromethyl)-2,3-dimethylbenzene
A24194
Purity:99%
Quantity:5g
Price ($):313.0
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